Urine metabolomics combined with the personalized diagnosis guided by Chinese medicine reveals subtypes of pre-diabetes
Molecular BioSystems Pub Date: 2012-03-13 DOI: 10.1039/C2MB05445K
Abstract
The prevalence of type 2 diabetes continuously increases globally. A personalized strategy applied in the pre-diabetic stage is vital for diabetic prevention and management. The personalized diagnosis of Chinese Medicine (CM) may help to stratify the diabetics. Metabolomics is regarded as a potential platform to provide biomarkers for disease-subtypes. We designed an explorative study of 50 pre-diabetic males, combining GC-MS urine metabolomics with CM diagnosis in order to identify diagnostic biomarkers for pre-diabetic subtypes. Three CM physicians reached 85% diagnosis consistency resulting in the classification of 3 pre-diabetic groups. The urine metabolic patterns of groups 1 ‘Qi-Yin deficiency’ and 2 ‘Qi-Yin deficiency with dampness’ (subtype A) and group 3 ‘Qi-Yin deficiency with stagnation’ (subtype B) were clearly discriminated. The majority of metabolites (51%), mainly sugars and amino acids, showed higher urine levels in subtype B compared with subtype A. This indicated more disturbances of carbohydrate metabolism and renal function in subtype B compared with subtype A. No differences were found for hematological and biochemical parameters except for levels of glucose and γ-glutamyltransferase that were significantly higher in subtype B compared with subtype A. This study proved that combining metabolomics with CM diagnosis can reveal metabolic signatures for pre-diabetic subtypes. The identified urinary metabolites may be of special clinical relevance for non-invasive screening for subtypes of pre-diabetes, which could lead to an improvement in personalized interventions for diabetics.
![Graphical abstract: Urine metabolomics combined with the personalized diagnosis guided by Chinese medicine reveals subtypes of pre-diabetes](http://scimg.chem960.com/usr/1/C2MB05445K.jpg)
Recommended Literature
- [1] Viral-templated palladium nanocatalysts for Suzuki coupling reaction†
- [2] Significant enhancement in quantum-dot light emitting device stability via a ZnO:polyethylenimine mixture in the electron transport layer†
- [3] Diastereoselective construction of 4-indole substituted chromans bearing a ketal motif through a three-component Friedel–Crafts alkylation/ketalization sequence†
- [4] Fast on-demand droplet fusion using transient cavitation bubbles†‡
- [5] XXVIII.—Analysis of a surface-soil from the Desert of Atacama
- [6] Advanced hydrogen storage alloys for Ni/MH rechargeable batteries
- [7] Br/Co/N Co-doped porous carbon frameworks with enriched defects for high-performance electrocatalysis†
- [8] Large-scale synthesis of Cu2SnS3 and Cu1.8S hierarchical microspheres as efficient counter electrode materials for quantum dot sensitized solar cells†
- [9] Elastic modulus distribution in poly(N-isopopylacrylamide) and oligo(ethylene glycol methacrylate)-based microgels studied by AFM†
- [10] Book reviews
Journal Name:Molecular BioSystems
Research Products
-
CAS no.: 14770-51-5